Cas no 205054-85-9 (1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene)

1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene is a specialized organosulfur compound featuring a chloro-substituted benzene ring linked to a dimethoxyethylthio group. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The dimethoxyethylthio moiety enhances solubility in polar solvents, facilitating its use in diverse reaction conditions. Its chloro group allows for further functionalization via cross-coupling or nucleophilic substitution reactions. The compound’s stability under standard storage conditions ensures consistent performance in synthetic applications. Its balanced reactivity and structural versatility make it a practical choice for researchers developing complex molecular architectures.

1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene structure

205054-85-9 structure

Product Name:1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene

CAS No:205054-85-9

MF:C₁₀H₁₃ClO₂S

MW:232.727020978928

CID:2919777

PubChem ID:18176336

Update Time:2025-08-02

1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

- AKOS015565484
- DB-216056
- 1-CHLORO-3-[(2,2-DIMETHOXYETHYL)SULFANYL]BENZENE
- 205054-85-9
- DNDGZAZZJFILHI-UHFFFAOYSA-N
- 1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene
- EN300-395087
- 1-Chloro-3-(2,2-dimethoxy-ethyl-sulfanyl)-benzene
- SCHEMBL4392690
- Inchi： 1S/C10H13ClO2S/c1-12-10(13-2)7-14-9-5-3-4-8(11)6-9/h3-6,10H,7H2,1-2H3
- InChI Key： DNDGZAZZJFILHI-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)SCC(OC)OC

Computed Properties

Exact Mass: 232.0324785Da
Monoisotopic Mass: 232.0324785Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 43.8Å²

1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-395087-0.05g	1-chloro-3-[(2,2-dimethoxyethyl)sulfanyl]benzene	205054-85-9	95.0%	0.05g	$407.0	2025-03-16
Enamine	EN300-395087-0.1g	1-chloro-3-[(2,2-dimethoxyethyl)sulfanyl]benzene	205054-85-9	95.0%	0.1g	$427.0	2025-03-16
Enamine	EN300-395087-0.25g	1-chloro-3-[(2,2-dimethoxyethyl)sulfanyl]benzene	205054-85-9	95.0%	0.25g	$447.0	2025-03-16
Enamine	EN300-395087-0.5g	1-chloro-3-[(2,2-dimethoxyethyl)sulfanyl]benzene	205054-85-9	95.0%	0.5g	$465.0	2025-03-16
Enamine	EN300-395087-1.0g	1-chloro-3-[(2,2-dimethoxyethyl)sulfanyl]benzene	205054-85-9	95.0%	1.0g	$485.0	2025-03-16
Enamine	EN300-395087-2.5g	1-chloro-3-[(2,2-dimethoxyethyl)sulfanyl]benzene	205054-85-9	95.0%	2.5g	$949.0	2025-03-16
Enamine	EN300-395087-5.0g	1-chloro-3-[(2,2-dimethoxyethyl)sulfanyl]benzene	205054-85-9	95.0%	5.0g	$1406.0	2025-03-16
Enamine	EN300-395087-10.0g	1-chloro-3-[(2,2-dimethoxyethyl)sulfanyl]benzene	205054-85-9	95.0%	10.0g	$2085.0	2025-03-16

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene

Comprehensive Overview of 1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene (CAS No. 205054-85-9)

1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene (CAS No. 205054-85-9) is an organosulfur compound with a unique molecular structure that combines a benzene ring, a chloro substituent, and a dimethoxyethylsulfanyl group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in its synthesis, properties, and utility, making it a trending topic in organic chemistry and related fields.

The compound's chemical name and CAS number are frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance. Its structure features a chlorobenzene core linked to a 2,2-dimethoxyethylsulfanyl moiety, which contributes to its reactivity and versatility. This combination of functional groups allows for diverse chemical transformations, making it a valuable intermediate in synthetic chemistry.

In the context of current research trends, 1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene is often discussed alongside topics like green chemistry, sustainable synthesis, and catalysis. Scientists are exploring eco-friendly methods to produce this compound, minimizing waste and energy consumption. Additionally, its potential role in drug discovery and agrochemical development aligns with the global demand for novel bioactive molecules.

The compound's physical and chemical properties are critical for its applications. It typically appears as a colorless to pale yellow liquid with a distinct odor. Its solubility in organic solvents and stability under various conditions make it suitable for laboratory and industrial use. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and purify this compound.

From a commercial perspective, 1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene is supplied by several specialty chemical manufacturers. Buyers often search for high-purity grades, bulk availability, and custom synthesis options. The compound's pricing and availability are influenced by factors like raw material costs, production scale, and regional demand.

In summary, 1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene (CAS No. 205054-85-9) is a multifaceted chemical with broad applicability. Its unique structure and functional groups make it a subject of ongoing research and industrial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing chemistry and related disciplines.